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Compound of Interest

Compound Name: JWH-122

Cat. No.: B608274 Get Quote

Technical Support Center: JWH-122
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with JWH-122. It includes frequently asked questions

(FAQs) and troubleshooting guides to ensure safe and effective experimentation.

Frequently Asked Questions (FAQs)
What is JWH-122?

JWH-122 is a synthetic cannabinoid and a methylated analogue of JWH-018. It is a potent

agonist for both the CB1 and CB2 cannabinoid receptors.

What are the chemical properties of JWH-122?
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Property Value

IUPAC Name
(4-Methyl-1-naphthyl)-(1-pentylindol-3-

yl)methanone

CAS Number 619294-47-2

Molecular Formula C₂₅H₂₅NO

Molar Mass 355.481 g·mol−1

Solubility
DMF: 15 mg/ml, DMSO: 15 mg/ml, Ethanol: 5

mg/ml

Purity Typically ≥98%

What is the receptor binding affinity of JWH-122?

JWH-122 exhibits high affinity for both cannabinoid receptors:

Receptor Binding Affinity (Ki)

CB1 0.69 nM

CB2 1.2 nM

What is the legal status of JWH-122?

JWH-122 is classified as a Schedule I controlled substance in the United States and is a

prohibited or controlled substance in many other countries, including Australia and China.[1][2]

All researchers must comply with local and federal regulations regarding the acquisition,

storage, use, and disposal of this compound.

Handling and Storage
How should JWH-122 be handled?

Due to its potential physiological effects, JWH-122 should be handled with caution in a

laboratory setting. Standard personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, should be worn at all times. All handling of the solid compound or
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concentrated solutions should be performed in a chemical fume hood to avoid inhalation of

dust or aerosols.

What are the recommended storage conditions for JWH-122?

For long-term stability, JWH-122 should be stored at -20°C. It is typically supplied as a

crystalline solid or in a solution, often in methanol.

Experimental Protocols
How can JWH-122 be prepared for in vitro experiments?

For cell-based assays, JWH-122 is typically dissolved in an organic solvent such as dimethyl

sulfoxide (DMSO) to create a stock solution. This stock solution can then be further diluted in

cell culture media to the desired final concentration. It is crucial to ensure that the final

concentration of the organic solvent in the culture medium is not toxic to the cells (typically

<0.1%).

What are common analytical methods for detecting JWH-122?

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass

spectrometry (LC-MS/MS) are the most common methods for the detection and quantification

of JWH-122 and its metabolites in biological samples.[2][3][4]

General Analytical Workflow for JWH-122
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Caption: General workflow for the analysis of JWH-122.
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Issue Possible Cause Solution

Poor Solubility in Aqueous

Solutions

JWH-122 is a highly lipophilic

molecule.

Prepare a stock solution in an

appropriate organic solvent

(e.g., DMSO, DMF) before

diluting in aqueous media.

Sonication may aid in

dissolution.

Compound Instability

JWH-122 may be susceptible

to degradation under certain

conditions.

Store stock solutions at -20°C

or below. Avoid repeated

freeze-thaw cycles. Prepare

fresh dilutions for experiments

whenever possible.

Inconsistent Experimental

Results

Variability in compound

concentration or cell culture

conditions.

Ensure accurate and

consistent preparation of JWH-

122 solutions. Standardize cell

seeding densities and

treatment times. Include

appropriate vehicle controls in

all experiments.

Low Detection Signal in

Analytical Assays

Inefficient extraction or low

concentration in the sample.

Optimize the liquid-liquid

extraction protocol to improve

recovery.[2][3][4] Consider

using a more sensitive

analytical instrument or

increasing the sample volume.

Signaling Pathway
JWH-122 primarily acts as an agonist at the CB1 and CB2 cannabinoid receptors, which are G

protein-coupled receptors (GPCRs).[5] Activation of these receptors initiates a signaling

cascade that includes the inhibition of adenylyl cyclase, modulation of ion channels, and

activation of mitogen-activated protein kinase (MAPK) pathways.[5] Interestingly, some studies

suggest that JWH-122 can also induce cellular effects, such as apoptosis, through receptor-

independent mechanisms.[1][6]
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Caption: Signaling pathways of JWH-122.

Disposal
How should JWH-122 and contaminated materials be disposed of?

As a Schedule I controlled substance, the disposal of JWH-122 must be conducted in strict

accordance with DEA regulations and institutional policies.[7][8]

Segregation: Isolate all JWH-122 waste, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, vials), from other waste streams.
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Rendering Unusable: The primary principle of cannabinoid waste disposal is to render it

"unusable and unrecognizable."[7][9] This can be achieved by mixing the JWH-122 waste

with at least 50% non-hazardous solid waste, such as soil, sand, or sawdust.

Containment: The mixture should be placed in a sealed, leak-proof container.

Documentation: Meticulous records of the disposal process must be maintained, often

requiring a DEA Form 41.[10]

Final Disposal: The final disposal method will depend on local regulations and institutional

procedures. Options may include incineration through a licensed facility or disposal in a

permitted solid waste facility.[9] It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department to ensure full compliance.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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